Cas no 19298-72-7 (Butanamide,2-amino-4-(methylthio)-)

• Product Name: Butanamide,2-amino-4-(methylthio)-
• CAS No: 19298-72-7
• MF: C₅H₁₂N₂OS
• MW: 148.226579666138
• CID: 208334
• PubChem ID: 568742
• Update Time: 2025-04-19

Butanamide,2-amino-4-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• Butanamide,2-amino-4-(methylthio)-
• 2-amino-4-(methylthio)Butanamide
• (+/-)-N-acetylmethionine
• 2-amino-4-methylthiobutyramide
• Ac-DL-Met-OH
• Acetyl-DL-methionine
• Acetylmethionin
• acetyl-methionine
• ammide della DL-metionina
• DL-methionine amide
• DL-Methionine, N-acetyl-
• DL-N-Acetylmethionine
• L-Methionine, N-acetyl-
• Methionamine
• methioninamide
• methionine amide
• N-Acetyl-DL-methionine
• N-acetyl-methionine
• N-Acetylmethionine
• DL-Methioninamide
• (2S)-2-Amino-4-(methylthio)butanamide
• d,l-methioninamide
• FT-0656098
• GSYTVXOARWSQSV-UHFFFAOYSA-N
• EN300-717941
• 2-Amino-4-(methylsulfanyl)butanamide
• 19298-72-7
• SCHEMBL1416384
• ButanaMide, 2-aMino-4-(Methylthio)-

• Inchi： 1S/C5H12N2OS/c1-9-3-2-4(6)5(7)8/h4H,2-3,6H2,1H3,(H2,7,8)
• InChI Key： GSYTVXOARWSQSV-UHFFFAOYSA-N
• SMILES： S(C)CCC(C(N)=O)N

Computed Properties

• Exact Mass: 148.06716
• Monoisotopic Mass: 148.067
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 97
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.2
• Topological Polar Surface Area: 94.4A^2

Experimental Properties

• Density: 1.141
• Melting Point: 52 ºC
• Boiling Point: 332.7°Cat760mmHg
• Flash Point: 155°C
• Refractive Index: 1.532
• PSA: 69.11
• LogP: 0.95270